Cas no 1261484-37-0 (2-Chloro-5-methoxy-4-(2-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2-Chloro-5-methoxy-4-(2-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261484-37-0
• MF: C₁₃H₉ClF₃NO₂
• MW: 303.664273023605
• CID: 4987589
• Update Time: 2025-10-05

2-Chloro-5-methoxy-4-(2-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methoxy-4-(2-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C13H9ClF3NO2/c1-19-11-7-18-12(14)6-9(11)8-4-2-3-5-10(8)20-13(15,16)17/h2-7H,1H3
• InChI Key： HUCBHXMAOYPIOK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=N1)OC)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 317
• XLogP3: 4.6
• Topological Polar Surface Area: 31.4

Additional information on 2-Chloro-5-methoxy-4-(2-(trifluoromethoxy)phenyl)pyridine

Compound CAS No. 1261484-37-0: 2-Chloro-5-methoxy-4-(2-(trifluoromethoxy)phenyl)pyridine

The compound with CAS No. 1261484-37-0, known as 2-Chloro-5-methoxy-4-(2-(trifluoromethoxy)phenyl)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, methoxy, and a trifluoromethoxyphenyl group. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 2-Chloro-5-methoxy-4-(2-(trifluoromethoxy)phenyl)pyridine in drug discovery. Researchers have explored its role as a ligand in metalloenzyme inhibition, particularly in the context of cancer treatment. The trifluoromethoxy group is known to enhance the molecule's stability and bioavailability, which are critical factors in pharmacokinetics. Additionally, the pyridine ring provides a rigid structure that facilitates specific interactions with biological targets.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of palladium catalysts has been shown to improve the efficiency of these reactions, leading to higher yields and purer products. This advancement in synthetic methodology has made CAS No. 1261484-37-0 more accessible for research purposes.

The structural uniqueness of 2-Chloro-5-methoxy-4-(2-(trifluoromethoxy)phenyl)pyridine also makes it a promising candidate for materials science applications. Its electronic properties have been studied for potential use in organic electronics, such as in light-emitting diodes (LEDs) and field-effect transistors (FETs). The methoxy group contributes to electron-donating effects, while the trifluoromethoxy group introduces electron-withdrawing characteristics, creating a balance that is desirable for semiconductor applications.

Moreover, recent computational studies have provided deeper insights into the molecular dynamics of this compound. Density functional theory (DFT) calculations have revealed its electronic configuration and reactivity patterns, which are essential for predicting its behavior in different chemical environments. These findings have paved the way for further experimental investigations into its catalytic properties and reactivity under various conditions.

In conclusion, CAS No. 1261484-37-0, or 2-Chloro-5-methoxy-4-(2-(trifluoromethoxy)phenyl)pyridine, is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing both theoretical and applied sciences.